Cas no 1017031-33-2 (4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline)

• Product Name: 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline
• CAS No: 1017031-33-2
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• MDL: MFCD09949313
• CID: 4676026
• Update Time: 2025-06-15

4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline

• MDL： MFCD09949313
• Inchi： 1S/C14H21N3O/c1-16(2)13-6-4-12(5-7-13)14(18)17-10-3-8-15-9-11-17/h4-7,15H,3,8-11H2,1-2H3
• InChI Key： XSQNSDCEEBLYBY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N(C)C)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Topological Polar Surface Area: 35.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 1017031-33-2 and Product Name: 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline

The compound with the CAS number 1017031-33-2 and the product name 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The presence of a diazepane core in its molecular structure suggests a strong affinity for biological targets, particularly those involved in neurological and cardiovascular functions.

Recent research has highlighted the importance of diazepane derivatives in the development of novel drugs. The 1,4-diazepane moiety is known for its ability to interact with a variety of biological receptors, making it a valuable scaffold for medicinal chemists. The specific substitution pattern in 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline, particularly the N,N-dimethylaniline group, further enhances its pharmacological potential by introducing additional interaction points with biological targets.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Studies have demonstrated that diazepane-based compounds can modulate neurotransmitter activity, which is crucial for conditions such as depression, anxiety, and epilepsy. The structural flexibility of the diazepane ring allows for fine-tuning of pharmacological properties, enabling the development of highly specific and effective therapeutic agents.

In addition to its neurological applications, 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline has shown promise in cardiovascular research. The compound's ability to interact with vascular smooth muscle receptors suggests it may have effects on blood pressure regulation and blood flow dynamics. This makes it a candidate for further investigation in the treatment of hypertension and other cardiovascular diseases.

The synthesis of 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The formation of the diazepane core requires precise control over reaction conditions to ensure high yield and purity. The introduction of the N,N-dimethylaniline group further complicates the synthesis but also enhances the compound's pharmacological profile.

Advanced computational methods have been employed to study the interactions between 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline and biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts. Molecular docking simulations have revealed that this compound can bind effectively to several key receptors, including those involved in neurotransmitter signaling and vascular function.

The pharmacokinetic properties of 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration.

In conclusion, 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline (CAS No. 1017031-33-2) represents a promising candidate for further therapeutic development. Its unique structural features and potential interactions with biological targets make it an attractive molecule for researchers in pharmaceutical chemistry. As our understanding of drug design continues to evolve, compounds like this one will play a critical role in addressing some of today's most challenging medical conditions.